3-{4-[4-(2,4-dimethylphenyl)piperazin-1-yl]-2,2-dimethyl-4-oxobutyl}-2H-1lambda6,2,4-benzothiadiazine-1,1-dione

• IUPAC Name: 1-[4-(2,4-dimethylphenyl)piperazin-1-yl]-4-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)-3,3-dimethylbutan-1-one
• InChI: InChI=1S/C25H32N4O3S/c1-18-9-10-21(19(2)15-18)28-11-13-29(14-12-28)24(30)17-25(3,4)16-23-26-20-7-5-6-8-22(20)33(31,32)27-23/h5-10,15H,11-14,16-17H2,1-4H3,(H,26,27)
• InChI Key: NGJXUNZBWSVHKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)C(=O)CC(C)(C)CC3=NS(=O)(=O)C4=CC=CC=C4N3)C
• Molecular Formula: C25H32N4O3S
• Molecular Weight: 468.6 g/mol

Description

The compound “3-{4-[4-(2,4-dimethylphenyl)piperazin-1-yl]-2,2-dimethyl-4-oxobutyl}-2H-1lambda6,2,4-benzothiadiazine-1,1-dione” is a complex organic molecule. It is known to activate native TRPC6-like channels in smooth muscle cells isolated from the rabbit portal vein.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray crystallography. The crystal structure of a similar compound, bis(4-(2,4-dimethylphenyl)piperazin-1-yl)methane, has been reported.

Chemical Reactions Analysis

The chemical reactions involving this compound are not explicitly mentioned in the search results.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “3-{4-[4-(2,4-dimethylphenyl)piperazin-1-yl]-2,2-dimethyl-4-oxobutyl}-2H-1lambda6,2,4-benzothiadiazine-1,1-dione” across six unique fields:

Pharmaceutical Applications

This compound, due to its complex structure, shows potential in pharmaceutical research, particularly in the development of new drugs. . .

Antimicrobial Activity

The presence of the piperazine ring in this compound suggests potential antimicrobial properties. . This compound could be investigated for its efficacy against various bacterial strains and fungal pathogens, contributing to the development of new antimicrobial agents.

Anticancer Research

Compounds containing benzothiadiazine and piperazine structures have shown promise in anticancer research. . Research could focus on its effects on different cancer cell lines and its potential as a chemotherapeutic agent.

Neuroprotective Effects

. Its ability to cross the blood-brain barrier and modulate neurotransmitter systems could make it a candidate for developing treatments aimed at protecting neuronal health and function.

Mechanism of Action

Target of Action

Similar compounds with piperazin-1-yl and dimethylphenyl groups have been found to interact with dopamine and serotonin receptors . These receptors play crucial roles in the nervous system, affecting mood, sleep, appetite, and other physiological processes.

Mode of Action

Compounds with similar structures have been reported to act as antagonists at dopamine and serotonin receptors

Pharmacokinetics

Similar compounds have been evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5), which predicts good absorption or permeation .

Result of Action

If the compound acts as an antagonist at dopamine and serotonin receptors, it could potentially alter neurotransmission in the brain, leading to changes in mood, cognition, and other neurological functions .

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the search results.